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Compound of Interest

Compound Name: Centrinone-B

Cat. No.: B606598

Centrinone-B is a potent and selective inhibitor of Polo-like kinase 4 (PLK4), a critical
component in centriole duplication, making it a valuable tool in cell cycle research and
oncology drug development.[1] However, its hazardous nature necessitates strict adherence to
proper disposal protocols to ensure the safety of laboratory personnel and to prevent
environmental contamination. This guide provides essential, step-by-step procedures for the
safe handling and disposal of Centrinone-B.

Key Hazards and Safety Information

According to its Safety Data Sheet (SDS), Centrinone-B presents the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[2]

Due to these hazards, it is imperative to avoid release into the environment and to dispose of
the compound and its containers at an approved waste disposal plant.[2]

Quantitative Data Summary

For researchers using Centrinone-B, understanding its physical and chemical properties is
crucial for safe handling and storage.
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Property Value Reference
Molecular Formula C27H27F2N705S2 [2]
Molecular Weight 631.67 g/mol [1][2]

CAS Number 1798871-31-4 [1][2]
Storage (Powder) -20°C [1112]
Storage (in Solvent) -80°C [1][2]
Solubility in DMSO 31.58 mg/mL [1]

Step-by-Step Disposal Protocol for Centrinone-B

The following protocol outlines the mandatory steps for the proper disposal of Centrinone-B
waste, including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

» Do not mix Centrinone-B waste with non-hazardous waste or other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

e Collect all solid waste, including unused Centrinone-B powder, contaminated personal
protective equipment (PPE) such as gloves and weighing paper, and contaminated labware
(e.g., pipette tips, microfuge tubes), in a designated, leak-proof, and clearly labeled
hazardous waste container.[3]

o Collect all liquid waste containing Centrinone-B, such as stock solutions, cell culture media,
and rinsing solvents, in a separate, compatible, and leak-proof hazardous waste container.[3]
[4] Plastic containers are often preferred for chemical waste.[4]

2. Container Labeling:
» All waste containers must be accurately and clearly labeled as "Hazardous Waste."[4]
e The label must include:

o The full chemical name: "Centrinone-B"
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The concentration of Centrinone-B in the waste.

[e]

o

The hazard characteristics (e.g., "Toxic," "Hazardous to the Aquatic Environment").

The date the waste was first added to the container.

[¢]

[¢]

The name of the principal investigator or laboratory contact.
. Storage of Hazardous Waste:

Store hazardous waste containers in a designated and secure "Satellite Accumulation Area"
(SAA) within the laboratory, at or near the point of generation.[4][5]

Ensure the storage area has secondary containment, such as a spill tray, to capture any
potential leaks.[3]

Keep waste containers tightly sealed except when adding waste.[3][4]
Do not overfill containers. Leave adequate headspace to prevent spills.[3]
. Disposal Procedure:

Under no circumstances should Centrinone-B or its solutions be disposed of down the drain
or in the regular trash.[6] This is due to its high toxicity to aquatic life.[2]

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for the pickup and disposal of the
Centrinone-B waste.[4]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[4]

. Decontamination of Labware:

For reusable labware, a triple rinse with a suitable solvent (e.g., ethanol or acetone, followed
by water) can be effective for decontamination.
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o Crucially, the rinsate from this cleaning process must be collected and disposed of as
hazardous liquid waste.[7]

» After decontamination, the labware can be washed according to standard laboratory

procedures.

Experimental Workflow for Centrinone-B Disposal

The following diagram illustrates the logical workflow for the proper management and disposal
of Centrinone-B waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Centrinone-B waste.

By adhering to these procedures, researchers can safely utilize Centrinone-B in their work
while minimizing risks to themselves, their colleagues, and the environment. Always consult

your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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